Cas no 3415-70-1 (3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine)

• Product Name: 3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine
• CAS No: 3415-70-1
• MF: C₂₅H₃₉FN₂O₇
• MW: 498.58477139473
• CID: 918803
• PubChem ID: 94262
• Update Time: 2025-04-19

3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine Chemical and Physical Properties

Names and Identifiers

• 3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine
• 2'-Deoxy-5-fluorouridine 3',5'-dioctanoate
• 3',5'-di-O-octanoyl-FUdR
• 3',5'-O-dioctanoyl-floxuridine
• Fdurd-C-8
• 2'-deoxy-3',5'-di-O-octanoyl-5-fluorouridine
• Uridine, 2'-deoxy-5-fluoro-, 3',5'-dioctanoate
• Fdurd-C8
• SCHEMBL10951268
• 5-Fluoro-2'-deoxy-O',O'-dioctanoyluridine
• DTXSID90955696
• 1-(2-Deoxy-3,5-di-O-octanoylpentofuranosyl)-5-fluoro-4-hydroxypyrimidin-2(1H)-one
• 3415-70-1
• [(2R,3S,5R)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-3-octanoyloxyoxolan-2-yl]methyl octanoate

• Inchi： 1S/C25H39FN2O7/c1-3-5-7-9-11-13-22(29)33-17-20-19(35-23(30)14-12-10-8-6-4-2)15-21(34-20)28-16-18(26)24(31)27-25(28)32/h16,19-21H,3-15,17H2,1-2H3,(H,27,31,32)/t19-,20+,21+/m0/s1
• InChI Key： MHHHJDVJXRSMRN-PWRODBHTSA-N
• SMILES： FC1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](COC(CCCCCCC)=O)O1)OC(CCCCCCC)=O)=O)=O

Computed Properties

• Exact Mass: 498.27400
• Monoisotopic Mass: 498.27412975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 18
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 138.69000
• LogP: 2.91440